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Compound of Interest

Compound Name: Ensitrelvir

Cat. No.: B8223680 Get Quote

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Ensitrelvir. It offers procedural, step-by-step

guidance on personal protective equipment (PPE), handling protocols, and disposal plans to

ensure a safe laboratory environment.

Ensitrelvir (fumarate), a non-covalent, non-peptidic inhibitor of SARS-CoV-2 3CL protease,

requires careful handling to minimize exposure and ensure personnel safety.[1] While some

safety data sheets (SDS) do not classify the substance as hazardous under the Globally

Harmonized System (GHS), others indicate potential risks such as acute oral toxicity, skin

irritation, and serious eye irritation.[2] Therefore, adherence to the following safety protocols is

imperative.

Personal Protective Equipment (PPE) Requirements
Appropriate PPE is the first line of defense against potential exposure to Ensitrelvir. The

following table summarizes the recommended PPE for various laboratory activities involving

this compound.
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Activity
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

Aliquoting (Solid

Form)

Tightly fitting

safety goggles

with side-shields

conforming to EN

166 (EU) or

NIOSH (US).[3]

Chemical

impermeable

gloves (material

to be selected

based on specific

lab protocols and

solvent

compatibility).[3]

Laboratory coat.

Not generally

required if

handled in a

well-ventilated

area or a

chemical fume

hood.

Solution

Preparation and

Handling

Tightly fitting

safety goggles

with side-shields.

[3]

Chemical

impermeable

gloves.[3]

Laboratory coat.

Not generally

required if

handled in a

well-ventilated

area or a

chemical fume

hood.

Accidental Spill

Cleanup

Tightly fitting

safety goggles

with side-shields.

[3]

Chemical

impermeable

gloves.[3]

Fire/flame

resistant and

impervious

clothing.[3]

Use a self-

contained

breathing

apparatus in

case of fire or

major spills

generating dust

or aerosols.[2][4]

Firefighting

Tightly fitting

safety goggles

with side-shields.

[3]

Chemical

impermeable

gloves.[3]

Fire/flame

resistant and

impervious

clothing; self-

contained

breathing

apparatus.[2][4]

Self-contained

breathing

apparatus.[2][4]
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A clear and concise plan for handling and disposing of Ensitrelvir is crucial for operational

safety and environmental protection.

Handling and Storage Protocol
Ventilation: Always handle Ensitrelvir in a well-ventilated area. For procedures that may

generate dust or aerosols, use a chemical fume hood.[2][3]

Avoid Contact: Take precautions to avoid contact with skin and eyes.[3] Do not eat, drink, or

smoke when handling the product.[2]

Dust Prevention: Avoid the formation of dust and aerosols.[3]

Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated

place.[3] Keep it away from incompatible materials and foodstuff containers.[3]

Solid Form: Can be stored at -20°C for more than 3 years.[5]

Stock Solutions: Typically stored at -80°C and can be stored for more than 1 year. It is

recommended to aliquot the product to avoid repeated freeze-thaw cycles.[1][5] For short-

term storage, samples can be kept at 4°C for more than one week.[5]

First Aid Measures
In the event of exposure, immediate action is critical. The following table outlines the

recommended first aid procedures.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[4]

Skin Contact

Immediately wash off with soap and plenty of

water. Take off contaminated clothing and

shoes. Consult a physician.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Consult a physician.[2][3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3][4]

Accidental Release Measures
Personal Precautions: Wear full personal protective equipment as outlined in the PPE table.

[2][4] Ensure adequate ventilation and evacuate personnel to safe areas.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, sewers, or watercourses.[2][3][4]

Containment and Cleanup:

For solids, pick up mechanically and place in a suitable container for disposal.

For solutions, absorb with a liquid-binding material (e.g., sand, diatomite, universal

binders).[2]

Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

Collect all contaminated material for disposal according to regulations.[3]

Disposal Plan
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All waste materials containing Ensitrelvir must be disposed of in accordance with local, state,

and federal regulations.

Chemical Waste: The material should be disposed of by a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[3] Do not contaminate water,

foodstuffs, feed, or seed by storage or disposal.[3] Do not discharge to sewer systems.[3]

Contaminated Packaging: Containers should be triply rinsed (or equivalent) and offered for

recycling or reconditioning.[3] Alternatively, puncture the packaging to make it unusable for

other purposes and then dispose of it in a sanitary landfill.[3]

Unused Medication (General Guidance): If a drug take-back program is not available,

unused medicine can be disposed of in the trash by following these steps:

Remove the drug from its original container.

Mix the medicine (do not crush tablets or capsules) with an unappealing substance such

as dirt, cat litter, or used coffee grounds.[6]

Place the mixture in a sealed plastic bag.[6]

Throw the container in your household trash.[6]

Scratch out all personal information on the prescription label of the empty container before

recycling or discarding.[6]

Visual Guides for Safety and Handling
To further clarify the safety protocols, the following diagrams illustrate the recommended PPE

selection workflow and the disposal decision process.
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Start: Handling Ensitrelvir

Identify Laboratory Activity

Weighing/Aliquoting (Solid)

Solid Handling

Solution Preparation/Handling

Liquid Handling

Accidental Spill Cleanup

Spill

Firefighting

Fire

Standard PPE:
- Safety Goggles

- Impermeable Gloves
- Lab Coat

Enhanced PPE:
- Safety Goggles

- Impermeable Gloves
- Impervious Clothing

Full Protective Gear:
- Safety Goggles

- Impermeable Gloves
- Fire/Flame Resistant Clothing

- Self-Contained Breathing Apparatus (SCBA)

Proceed with Caution

Click to download full resolution via product page

Caption: PPE Selection Workflow for Ensitrelvir Handling.
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Start: Ensitrelvir Waste

Identify Waste Type

Chemical Waste (Bulk, Contaminated Materials)

Chemical

Contaminated Packaging

Packaging

Unused Medication (Small Quantity)

Unused Med

Dispose via Licensed Chemical
Destruction Plant or Controlled Incineration

Triple Rinse and Recycle/
Recondition or Puncture and Landfill

Mix with Unappealing Substance,
Seal in Bag, and Dispose in Trash

Disposal Complete

Click to download full resolution via product page

Caption: Disposal Decision Process for Ensitrelvir Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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